2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide

Specification

• CAS No.: 586991-76-6
• Molecular Formula: C25H18ClN5OS
• Molecular Weight: 472.0 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• Standard InChI: InChI=1S/C25H18ClN5OS/c26-19-8-10-20(11-9-19)31-24(18-12-14-27-15-13-18)29-30-25(31)33-16-23(32)28-22-7-3-5-17-4-1-2-6-21(17)22/h1-15H,16H2,(H,28,32)
• Standard InChI Key: ZUMRLFOZUDNSQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(N3C4=CC=C(C=C4)Cl)C5=CC=NC=C5

Introduction

The compound 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide is a complex organic molecule belonging to the class of 1,2,4-triazole derivatives. These compounds are known for their diverse biological activities, including antimicrobial and anticancer effects, due to their structural complexity and the presence of functional groups like chlorophenyl and pyridinyl moieties.

Structural Overview

• Molecular Formula: Not explicitly provided in the search results for this specific compound, but similar compounds have molecular formulas indicating a complex structure with multiple aromatic rings and functional groups.

• Molecular Weight: Expected to be in the range of similar triazole derivatives, which typically have molecular weights around 300-500 g/mol.

• Key Features: The compound features a triazole ring, a chlorophenyl group, a pyridinyl group, and a sulfanyl linkage, which are crucial for its potential biological activities.

Synthesis of Related Compounds

The synthesis of compounds similar to 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide typically involves multi-step reactions. For example, the synthesis of 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide involves the reaction of isonicotinohydrazide with isothiocyanatobenzene in ethanol under reflux conditions, followed by further reactions with acetic acid derivatives.

Synthesis Steps

• Initial Reaction: Formation of the triazole core using hydrazides and isothiocyanates.

• Intermediate Formation: Generation of thiol derivatives from the triazole core.

• Final Coupling: Reaction with acetic acid derivatives to form the acetamide moiety.

Biological Activities of Triazole Derivatives

Triazole derivatives are recognized for their diverse biological activities, including:

• Antimicrobial Activity: Effective against both Gram-positive and Gram-negative bacteria, as well as fungi.

• Anticancer Activity: Exhibits potential as anticancer agents by inhibiting cell proliferation and inducing apoptosis.

• Other Activities: Some triazoles show promise as anti-inflammatory agents.

Biological Activity Table

Compound Type	Biological Activity	Example Compounds
Triazole Derivatives	Antimicrobial, Anticancer	2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide
Thiazole Derivatives	Antimicrobial, Antiproliferative	N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives
Sulfonamide Derivatives	Anticancer, Apoptosis-Inducing	5-Substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides

Structural Characterization

The structural characterization of organic compounds like 2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide typically involves spectroscopic methods such as IR, NMR, and HR-MS, along with X-ray crystallography for precise structural determination.

Spectroscopic Techniques

• IR Spectroscopy: Useful for identifying functional groups.

• NMR Spectroscopy: Provides detailed information about the molecular structure.

• HR-MS Spectroscopy: Confirms the molecular formula and weight.